Cas no 1082949-91-4 (2-Amino-1-(3-fluorophenyl)propan-1-one)

• Product Name: 2-Amino-1-(3-fluorophenyl)propan-1-one
• CAS No: 1082949-91-4
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• CID: 6267848
• PubChem ID: 57187845
• Update Time: 2025-08-04

2-Amino-1-(3-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1082949-91-4
• SCHEMBL311119
• EN300-1869676
• 2-amino-1-(3-fluorophenyl)propan-1-one
• 2-Amino-1-(3-fluorophenyl)propan-1-one

• Inchi： 1S/C9H10FNO/c1-6(11)9(12)7-3-2-4-8(10)5-7/h2-6H,11H2,1H3
• InChI Key： UZPHXBYKYSZQCZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C(C)N)=O

Computed Properties

• Exact Mass: 167.074642105g/mol
• Monoisotopic Mass: 167.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Amino-1-(3-fluorophenyl)propan-1-one

Professional Introduction to 2-Amino-1-(3-fluorophenyl)propan-1-one (CAS No. 1082949-91-4)

2-Amino-1-(3-fluorophenyl)propan-1-one, identified by its Chemical Abstracts Service (CAS) number 1082949-91-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a fluorinated aromatic ring and an amine-substituted propanone backbone, has garnered attention due to its versatile structural features and potential applications in medicinal chemistry.

The structural motif of 2-amino-1-(3-fluorophenyl)propan-1-one consists of a benzene ring substituted with a fluorine atom at the 3-position, linked to a propanone group via an amine functional group. This configuration imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules. The presence of the fluorine atom, in particular, is strategically important as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, binding affinity, and overall pharmacological efficacy.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated aromatic compounds due to their broad spectrum of biological activities. 2-Amino-1-(3-fluorophenyl)propan-1-one has been investigated for its potential role in developing small-molecule inhibitors targeting various disease pathways. Notably, its structural framework resembles key pharmacophores found in drugs used to treat neurological disorders, cancer, and infectious diseases.

One of the most compelling aspects of 2-amino-1-(3-fluorophenyl)propan-1-one is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged this compound to develop derivatives with enhanced binding properties to biological targets. For instance, studies have demonstrated its role in generating novel kinase inhibitors, which are critical in oncology research. The fluorine atom's ability to modulate electronic distributions allows for fine-tuning of interactions with protein receptors, leading to improved drug-like characteristics.

The compound's relevance extends beyond oncology; it has also been explored in the context of antimicrobial agents. The combination of an amine and a fluorinated aromatic ring creates a favorable environment for disrupting bacterial cell wall synthesis or inhibiting essential metabolic pathways. Recent advancements in computational chemistry have enabled virtual screening of derivatives of 2-amino-1-(3-fluorophenyl)propan-1-one, identifying promising candidates for further experimental validation.

From a synthetic chemistry perspective, 2-amino-1-(3-fluorophenyl)propan-1-one serves as a versatile building block. Its synthesis typically involves multi-step reactions starting from commercially available precursors such as 3-fluorobenzaldehyde and appropriate alkylating agents. The introduction of the amine group at the propanone position requires careful consideration to ensure regioselectivity and high yield. Advances in catalytic methods have streamlined these processes, making the compound more accessible for large-scale applications.

The pharmacokinetic profile of 2-amino-1-(3-fluorophenyl)propan-1-one and its derivatives remains an area of active investigation. The fluorine atom's influence on lipophilicity and metabolic clearance rates is particularly intriguing. By modifying substituents around the benzene ring or altering the propanone moiety, researchers can optimize these parameters for better therapeutic outcomes. Preclinical studies have begun to unravel how structural variations impact absorption, distribution, metabolism, and excretion (ADME) properties.

In conclusion, 2-amino-1-(3-fluorophenyl)propan-1-one (CAS No. 1082949-91-4) represents a fascinating compound with significant potential in pharmaceutical development. Its unique structural features make it an attractive candidate for designing drugs targeting diverse diseases. As research continues to uncover new synthetic pathways and biological activities, this molecule is poised to play an increasingly important role in the next generation of therapeutics.